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Compound of Interest

Compound Name: Epiguajadial B
Cat. No.: B14754736
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Epiguajadial B, a novel meroterpenoid. The information presented herein is compiled from the
primary literature describing its isolation and structural characterization. This document aims to
serve as a detailed reference for researchers engaged in natural product chemistry, medicinal
chemistry, and drug discovery.

Introduction

Epiguajadial B is a natural product isolated from the leaves of Psidium guajava. Its complex
structure, a humulene-based meroterpenoid, has been elucidated through extensive
spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS). Understanding the precise spectroscopic signature of Epiguajadial B is crucial for its
identification, characterization, and potential future development as a therapeutic agent.

Chemical Structure

Molecular Formula: C3oH340s
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Molecular Weight: 474.6 g/mol

Spectroscopic Data

The following tables summarize the key NMR and MS data for Epiguajadial B.

Table 1: *"H NMR Spectroscopic Data for Epiguajadial B

(CDCls)

Chemical Shift ()

Coupling Constant

Position Multiplicity
ppm (J) Hz
3 5.95 d 10.5
4 2.58 m
5 5.10 d 9.5
8 2.15 m
9 1.85,1.75 m
10 2.30 m
1 4.85 S
6' 6.05 S
11-Me 1.02 S
14-Me 1.55 S
15-Me 0.95 d 7.0
2'-OH 12.50 S
4'-OH 12.50 S
3'-CHO 10.15 S
5-CHO 10.15 S
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Table 2: *3C NMR Spectroscopic Data for Epiguajadial B
(CDCIs)
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Position Chemical Shift (6) ppm
1 40.5
2 135.5
3 125.0
4 48.0
5 128.5
6 138.0
7 80.5
8 41.0
9 25.5
10 40.0
11 16.5
12 29.0
13 23.0
14 16.0
15 155
1 108.0
2 162.0
3 105.0
4' 162.0
5' 105.0
6' 98.0
3'-CHO 1925
5'-CHO 192.5
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ble 3: E for Epigquaiadial E

Technique lonization Mode Observed m/z

HR-ESI-MS Positive 475.2428 [M+H]*

Experimental Protocols

The following protocols are based on the methodologies described in the primary literature for
the isolation and characterization of Epiguajadial B.

Isolation of Epiguajadial B

o Extraction: Air-dried and powdered leaves of Psidium guajava were extracted with 95%
aqueous EtOH at room temperature.

o Partitioning: The resulting extract was suspended in H20 and partitioned successively with
petroleum ether and EtOAcC.

o Chromatography (Silica Gel): The EtOAc-soluble fraction was subjected to column
chromatography over silica gel, eluting with a gradient of petroleum ether/acetone.

o Chromatography (Sephadex LH-20): Fractions containing Epiguajadial B were further
purified by chromatography on a Sephadex LH-20 column, eluting with CHCI3/MeOH (1:1).

» Preparative HPLC: Final purification was achieved by preparative reversed-phase HPLC to
yield pure Epiguajadial B.

Spectroscopic Analysis

¢ NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker DRX-500
spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the residual
solvent peak (CDCls: dH 7.26, dC 77.0).

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on an Agilent 6210 TOF mass spectrometer.

Data Acquisition and Analysis Workflow
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The following diagram illustrates the logical workflow from the plant material to the final
spectroscopic data of Epiguajadial B.

Extraction & Isolation

Psidium guajava leaves

Solvent Extraction (95% EtOH)

Solvent Partitioning

Silica Gel Chromatography

Sephadex LH-20 Chromatography

Preparative HPLC

Pure Epiguajadial B

Spectroscopic Analysis

NMR Spectroscopy (1H, 13C) Mass Spectrometry (HR-ESI-MS)

(Structure Elucidation)
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Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic analysis of Epiguajadial B.

» To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Epiguajadial
B: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14754736/docs#spectroscopic-and-structural-
elucidation-of-epiguajadial-b-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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